![molecular formula C8H14O B054977 Hept-6-en-2-one, 5-methyl CAS No. 114980-57-3](/img/structure/B54977.png)
Hept-6-en-2-one, 5-methyl
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Overview
Description
Hept-6-en-2-one, 5-methyl is a colorless liquid with a fruity odor. It is a ketone compound that is widely used in the chemical industry. It has a wide range of applications, from being used as a flavoring agent in the food industry to being used as a starting material for the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of hept-6-en-2-one, 5-methyl is not fully understood. However, it is believed to inhibit the growth of microorganisms by disrupting their cell membranes. It may also interfere with cellular processes such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and is generally considered safe for use in food and pharmaceutical applications. However, it may cause skin irritation and should be handled with care. Ingestion or inhalation of large amounts of this compound may cause respiratory and gastrointestinal irritation.
Advantages and Limitations for Lab Experiments
Hept-6-en-2-one, 5-methyl is a versatile compound that can be used in a wide range of laboratory experiments. Its low toxicity and high stability make it an ideal starting material for the synthesis of various organic compounds. However, it may not be suitable for experiments that require high purity or specific functional groups.
Future Directions
There are several future directions for research on hept-6-en-2-one, 5-methyl. One area of interest is its potential use as a natural antimicrobial agent in the food industry. Another area of research is the development of new synthetic methods for this compound that are more efficient and environmentally friendly. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine and other fields.
Synthesis Methods
Hept-6-en-2-one, 5-methyl can be synthesized by the condensation of 3-methyl-2-butanone and 1-penten-3-one in the presence of a strong base such as sodium hydroxide. The reaction takes place in a solvent such as ethanol or methanol and is typically carried out at room temperature.
Scientific Research Applications
Hept-6-en-2-one, 5-methyl has been extensively studied for its antimicrobial and antifungal properties. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been studied for its potential use as a flavoring agent in the food industry. Additionally, this compound has been used as a starting material for the synthesis of various organic compounds, including pharmaceuticals.
Properties
114980-57-3 | |
Molecular Formula |
C8H14O |
Molecular Weight |
126.2 g/mol |
IUPAC Name |
5-methylhept-6-en-2-one |
InChI |
InChI=1S/C8H14O/c1-4-7(2)5-6-8(3)9/h4,7H,1,5-6H2,2-3H3 |
InChI Key |
PGDGAJMRMWVTTA-UHFFFAOYSA-N |
SMILES |
CC(CCC(=O)C)C=C |
Canonical SMILES |
CC(CCC(=O)C)C=C |
synonyms |
6-Hepten-2-one, 5-methyl- (9CI) |
Origin of Product |
United States |
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